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Compound of Interest

Compound Name:

O-

(cyclopropylmethyl)hydroxylamine

Hydrochloride

Cat. No.: B020476 Get Quote

An In-depth Technical Guide on the Core Physical and Chemical Properties of O-

(cyclopropylmethyl)hydroxylamine HCl

This technical guide provides a comprehensive overview of the known physical and chemical

properties of O-(cyclopropylmethyl)hydroxylamine hydrochloride (HCl). The information is

intended for researchers, scientists, and drug development professionals who utilize this

compound as a key building block in synthetic chemistry. This document summarizes available

quantitative data, outlines relevant experimental protocols for property determination, and

visualizes key chemical pathways and analytical workflows.

Compound Identification and General Data
O-(cyclopropylmethyl)hydroxylamine HCl is a chemical reagent primarily used in organic

synthesis.[1] As a hydroxylamine derivative, it serves as a versatile precursor, particularly in the

construction of nitrogen-containing heterocycles, which are common scaffolds in medicinal

chemistry.[1][2]

Table 1: Compound Identification
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Identifier Value Citation

CAS Number 74124-04-2 [1][3][4]

Molecular Formula C₄H₁₀ClNO [3][4]

Synonyms

Cyclopropylmethoxyamine

Hydrochloride, O-

Cyclopropylmethyl-

hydroxylamine, Hydrochloride

[3][4]

IUPAC Name

O-

(cyclopropylmethyl)hydroxylam

ine;hydrochloride

[3]

SMILES C1CC1CON.Cl [3]

InChIKey
HMMFZNBOQJOULD-

UHFFFAOYSA-N
[3]

Physical Properties
The hydrochloride salt form of O-(cyclopropylmethyl)hydroxylamine exists as a white crystalline

solid at room temperature.[5] The available quantitative physical data is summarized in Table 2.

Table 2: Physical Properties of O-(cyclopropylmethyl)hydroxylamine HCl
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Property Value Notes Citation

Molecular Weight 123.58 g/mol [3][4]

Melting Point 170-172 °C Experimental [6][7]

Appearance White Solid [5]

Solubility
No quantitative data

available.

As a hydrochloride

salt, it is expected to

be soluble in water

and polar alcohols.

[8]

pKa
No quantitative data

available.

The basicity of O-

alkylhydroxylamines is

generally lower than

that of hydroxylamine.

[4]

Chemical and Computational Properties
This compound is noted for its utility as a precursor in[1][1]-sigmatropic rearrangements for

synthesizing N-heterocycles.[2][9] Its stability as a bench-stable, solid hydrochloride salt makes

it a practical reagent in multi-step syntheses.[2]

Table 3: Chemical and Computed Properties

Property Value Notes Citation

Topological Polar

Surface Area (TPSA)
35.25 Å² Computed [3][10]

logP 0.7085 Computed [3][10]

Hydrogen Bond Donor

Count
1 Computed [3][10]

Hydrogen Bond

Acceptor Count
2 Computed [3][10]

Rotatable Bond Count 2 Computed [3][10]
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Experimental Protocols
Detailed experimental procedures for the characterization of O-

(cyclopropylmethyl)hydroxylamine HCl are not widely published. However, standard

methodologies for determining key physical properties are described below.

Synthesis Protocol
A scalable, three-step synthesis for O-(cyclopropylmethyl)hydroxylamine HCl has been

reported.[2][9] The general workflow involves the cyclopropanation of an N-O vinyl-connected

precursor, followed by phthalimide cleavage and subsequent formation of the hydrochloride

salt.[9]
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Synthesis Workflow
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Caption: Gram-scale synthesis workflow for O-(cyclopropylmethyl)hydroxylamine HCl.
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Melting Point Determination
Methodology: The melting point can be determined using the capillary method.

A small, dry sample of the crystalline solid is packed into a thin-walled capillary tube.

The tube is placed in a calibrated melting point apparatus.

The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the sample is recorded as the melting point.

pKa Determination
Methodology: The pKa value can be determined by potentiometric titration.[4]

A precisely weighed sample of O-(cyclopropylmethyl)hydroxylamine HCl is dissolved in a

suitable solvent, typically deionized water or a water-ethanol mixture.[4]

The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M NaOH) at a

constant temperature.

The pH of the solution is monitored using a calibrated pH meter after each addition of the

titrant.

A titration curve (pH vs. volume of titrant) is plotted. The pH at the half-equivalence point

corresponds to the pKa of the hydroxylammonium ion.
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Physical Property Analysis Workflow
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Caption: General experimental workflow for physical property characterization.

Application in Chemical Synthesis
While no specific biological signaling pathways for this compound have been identified, its

primary role in drug discovery is as a synthetic intermediate. It is a key reactant in di-

heteroatom[1][1]-sigmatropic rearrangements to produce N-heterocycles, such as substituted

tetrahydroquinolines.[2][9] This chemical transformation is highly valuable for building

molecular complexity in the development of new therapeutic agents.
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Chemical Reaction Pathway

O-(cyclopropylmethyl)hydroxylamine HCl
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Caption: Role in the[1][1]-sigmatropic rearrangement for N-heterocycle synthesis.

Safety and Handling
O-(cyclopropylmethyl)hydroxylamine HCl is associated with several hazard classifications.

Users should consult the Safety Data Sheet (SDS) before handling.
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Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[3]

Storage: Store at room temperature or between 2-8°C, often under an inert atmosphere like

argon.[3][6]

Personal Protective Equipment (PPE): Standard laboratory PPE, including safety goggles,

gloves, and a lab coat, should be worn during handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hydroxylamine hydrochloride CAS#: 5470-11-1 [m.chemicalbook.com]

2. labsolu.ca [labsolu.ca]

3. O-(cyclopropylmethyl)hydroxylamine hydrochloride | C4H10ClNO | CID 11557279 -
PubChem [pubchem.ncbi.nlm.nih.gov]

4. chempap.org [chempap.org]

5. O-(cyclopropylmethyl)hydroxylamine | C4H9NO | CID 11182605 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents -
PMC [pmc.ncbi.nlm.nih.gov]

7. pubs.acs.org [pubs.acs.org]

8. Page loading... [guidechem.com]

9. scbt.com [scbt.com]

10. chemscene.com [chemscene.com]

To cite this document: BenchChem. [physical and chemical properties of O-
(cyclopropylmethyl)hydroxylamine HCl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020476#physical-and-chemical-properties-of-o-
cyclopropylmethyl-hydroxylamine-hcl]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/11557279
https://pubchem.ncbi.nlm.nih.gov/compound/11557279
https://pmc.ncbi.nlm.nih.gov/articles/PMC6643834/
https://www.benchchem.com/product/b020476?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB8128885_EN.htm
https://labsolu.ca/product/o-cyclopropylmethylhydroxylamine-hydrochloride/
https://pubchem.ncbi.nlm.nih.gov/compound/11557279
https://pubchem.ncbi.nlm.nih.gov/compound/11557279
https://www.chempap.org/file_access.php?file=291a39.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/O-_cyclopropylmethyl_hydroxylamine
https://pubchem.ncbi.nlm.nih.gov/compound/O-_cyclopropylmethyl_hydroxylamine
https://pmc.ncbi.nlm.nih.gov/articles/PMC6643834/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6643834/
https://pubs.acs.org/doi/10.1021/acsomega.8b01384
https://www.guidechem.com/encyclopedia/hydroxylamine-hydrochloride-dic13615.html
https://www.scbt.com/p/o-cyclopropylmethyl-hydroxylamine-hydrochloride-74124-04-2
https://www.chemscene.com/74124-04-2.html
https://www.benchchem.com/product/b020476#physical-and-chemical-properties-of-o-cyclopropylmethyl-hydroxylamine-hcl
https://www.benchchem.com/product/b020476#physical-and-chemical-properties-of-o-cyclopropylmethyl-hydroxylamine-hcl
https://www.benchchem.com/product/b020476#physical-and-chemical-properties-of-o-cyclopropylmethyl-hydroxylamine-hcl
https://www.benchchem.com/product/b020476#physical-and-chemical-properties-of-o-cyclopropylmethyl-hydroxylamine-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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